Cas no 61947-39-5 (Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-)

• Product Name: Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
• CAS No: 61947-39-5
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 462653
• PubChem ID: 11809972
• Update Time: 2025-04-19

Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
• 3-[[4-[(3-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
• 3,4-phenylenebis(methyleneoxy)]bisbenzonitrile
• AGN-PC-00GMGT
• CTK2C9911
• NSC727669
• NSC-727669
• DTXSID90473300
• 61947-39-5
• 3,3'-[1,4-Phenylenebis(methyleneoxy)]dibenzonitrile

• Inchi： 1S/C22H16N2O2/c23-13-19-3-1-5-21(11-19)25-15-17-7-9-18(10-8-17)16-26-22-6-2-4-20(12-22)14-24/h1-12H,15-16H2
• InChI Key： QNSBBEMRUBJBRL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CC1C=CC(=CC=1)COC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 4.3

Experimental Properties

• PSA: 66.04